Cas no 30489-67-9 (1H-Naphth[2,3-d]imidazol-2-amine,1-methyl-)
30489-67-9 structure
Product Name:1H-Naphth[2,3-d]imidazol-2-amine,1-methyl-
CAS No:30489-67-9
MF:C12H11N3
MW:197.235841989517
CID:312120
PubChem ID:154894
Update Time:2025-04-19
1H-Naphth[2,3-d]imidazol-2-amine,1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Naphth[2,3-d]imidazol-2-amine,1-methyl-
- 3-methylbenzo[f]benzimidazol-2-amine
- 1-Methyl-1H-naphtho[2,3-d]imidazol-2-amine
- SCHEMBL21555494
- 1-Methylnaphth(2,3-d)imidazol-2-amine
- CCRIS 7175
- 1H-Naphth(2,3-d)imidazole, 2-amino-1-methyl-
- 1-methyl-2-aminonaphth[2,3-d]-imidazole
- 30489-67-9
- QK93412000
- 2-Amino-1-methylnaphtho(2,3-d)imidazole
- NIOSH/QK9341200
- DTXSID20184558
- 1-METHYLNAPHTH[2,3-D]IMIDAZOL-2-AMINE
-
- Inchi: 1S/C12H11N3/c1-15-11-7-9-5-3-2-4-8(9)6-10(11)14-12(15)13/h2-7H,1H3,(H2,13,14)
- InChI Key: VMUVKMYWLOSNOS-UHFFFAOYSA-N
- SMILES: N1(C)C(N)=NC2C=C3C=CC=CC3=CC1=2
Computed Properties
- Exact Mass: 197.09543
- Monoisotopic Mass: 197.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 43.8Ų
Experimental Properties
- Density: 1.3
- Boiling Point: 440.4°Cat760mmHg
- Flash Point: 220.1°C
- Refractive Index: 1.705
- PSA: 43.84
1H-Naphth[2,3-d]imidazol-2-amine,1-methyl- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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